Cas no 116640-05-2 (2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid)

• Product Name: 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid
• CAS No: 116640-05-2
• MF: C₇H₆ClN₃O₄
• MW: 231.593240261078
• CID: 5742183
• PubChem ID: 3641133
• Update Time: 2025-06-15

2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6-chloro-3-nitro-2-pyridinyl)amino]acetic acid
• AKOS005109104
• SMR000126730
• CHEMBL1421195
• 116640-05-2
• HMS2332L10
• MLS000544973
• 2-[(6-chloro-3-nitropyridin-2-yl)amino]acetic acid
• MS-0481
• 2-[(6-chloro-3-nitropyridin-2-yl)amino]aceticacid
• Glycine, N-(6-chloro-3-nitro-2-pyridinyl)-
• 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid

• Inchi： 1S/C7H6ClN3O4/c8-5-2-1-4(11(14)15)7(10-5)9-3-6(12)13/h1-2H,3H2,(H,9,10)(H,12,13)
• InChI Key： LKDSFMWYBXKOJJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.0046834g/mol
• Monoisotopic Mass: 231.0046834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid

Introduction to 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic Acid (CAS No. 116640-05-2)

2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid, identified by its CAS number 116640-05-2, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of nitrogen-containing heterocycles, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid incorporates both chloro and nitro substituents on a pyridine ring, which are known to modulate the reactivity and biological properties of the molecule.

The synthesis and characterization of 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid have been extensively studied in recent years. The presence of the amino group and the carboxylic acid moiety makes this compound a versatile intermediate in the development of various pharmacologically active agents. Researchers have explored its potential in inhibiting key enzymes and pathways involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The structural features of this compound allow for selective interactions with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting chronic diseases. 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid has emerged as a promising candidate due to its ability to modulate multiple biological pathways simultaneously. For instance, studies have demonstrated its potential in inhibiting cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins involved in inflammation. Additionally, the compound has shown promise in disrupting tyrosine kinase signaling pathways, which are often overactive in cancer cells.

The pharmacokinetic properties of 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid have also been thoroughly investigated. Its solubility, stability, and metabolic profile are critical factors that determine its efficacy and safety in clinical settings. Preliminary studies indicate that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapeutic applications. Furthermore, its ability to cross the blood-brain barrier has opened up avenues for treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease.

The role of computational chemistry in the design and optimization of 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. These insights have guided the development of more potent derivatives with improved pharmacological profiles. For example, computational studies have identified key residues on target proteins that interact with the chloro and nitro substituents of 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid, providing a rational basis for structure-based drug design.

In conclusion, 2-[(6-Chloro-3-nitropyridin-2-yl)amino]acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.